Chrysenediol, 3,4-epoxy-1,2,3,4-tetrahydro-, (+)-(E)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
NIOSH/GC2060000 is a compound listed in the National Institute for Occupational Safety and Health (NIOSH) Pocket Guide to Chemical Hazards. This guide provides general industrial hygiene information for hundreds of chemicals and substance groupings found in workplaces . The compound is recognized for its significance in occupational safety and health.
Preparation Methods
The preparation methods for NIOSH/GC2060000 involve various synthetic routes and reaction conditions. The NIOSH Manual of Analytical Methods (NMAM) includes a collection of sampling and analytical methods for workplace exposure monitoring . These methods are developed or adapted by NIOSH or its partners and evaluated according to established protocols and performance criteria . Industrial production methods may involve the use of specific reagents and conditions tailored to the compound’s properties.
Chemical Reactions Analysis
NIOSH/GC2060000 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are detailed in the NIOSH Pocket Guide to Chemical Hazards . The major products formed from these reactions depend on the specific reagents and conditions employed. The NIOSH Chemical Directory provides a centralized resource for guided access to significant research documents related to chemical management .
Scientific Research Applications
NIOSH/GC2060000 has a wide range of scientific research applications. It is used in chemistry, biology, medicine, and industry. NIOSH funds various types of research grants to support the identification and investigation of hazardous working conditions and associated occupational diseases and injuries . The compound is also involved in the development of new protective equipment and engineering control technology to reduce work-related illnesses and injuries .
Mechanism of Action
The mechanism of action of NIOSH/GC2060000 involves its interaction with molecular targets and pathways. The compound exerts its effects through specific biochemical interactions, which are detailed in the NIOSH Occupational Exposure Banding Process for Chemical Risk . This process uses qualitative and quantitative hazard information to identify potential exposure ranges or categories .
Comparison with Similar Compounds
NIOSH/GC2060000 can be compared with other similar compounds listed in the NIOSH Pocket Guide to Chemical Hazards. These compounds include volatile organic compounds and other substance groupings found in the work environment . The uniqueness of NIOSH/GC2060000 lies in its specific properties and applications in occupational safety and health.
Conclusion
NIOSH/GC2060000 is a significant compound in the field of occupational safety and health. Its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds highlight its importance in ensuring workplace safety and health.
Properties
CAS No. |
77123-23-0 |
---|---|
Molecular Formula |
C18H14O3 |
Molecular Weight |
278.3 g/mol |
IUPAC Name |
(3R,5S,6S,7R)-4-oxapentacyclo[9.8.0.02,8.03,5.012,17]nonadeca-1(11),2(8),9,12,14,16,18-heptaene-6,7-diol |
InChI |
InChI=1S/C18H14O3/c19-15-13-8-7-11-10-4-2-1-3-9(10)5-6-12(11)14(13)17-18(21-17)16(15)20/h1-8,15-20H/t15-,16+,17-,18+/m1/s1 |
InChI Key |
KPTYXJLOWLVCMU-XDNAFOTISA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3[C@@H]5[C@@H](O5)[C@H]([C@@H]4O)O |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5C(O5)C(C4O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.